Cas no 1394867-58-3 (2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone)

• Product Name: 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone
• CAS No: 1394867-58-3
• CID: 4698426
• Update Time: 2025-10-21

2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone

Additional information on 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone

Comprehensive Overview of 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone (CAS No. 1394867-58-3)

2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone (CAS No. 1394867-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its complex molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique combination of functional groups, including the fluorophenyl, piperazinyl, and thienyl moieties, which contribute to its diverse reactivity and biological activity.

The compound's CAS number 1394867-58-3 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Its systematic name, 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone, highlights its structural complexity, which includes an amino group, a fluorophenyl ring, a piperazine derivative, and a thiophene core. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

One of the key areas of interest for 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone is its potential role in targeting specific biological pathways. Recent studies have investigated its interactions with various enzymes and receptors, suggesting possible applications in the treatment of neurological disorders and inflammatory conditions. The presence of the 4-fluorophenyl and 4-chlorophenyl groups is particularly noteworthy, as these substituents are known to enhance the compound's binding affinity and metabolic stability.

In the context of current research trends, CAS 1394867-58-3 aligns with the growing demand for novel small-molecule therapeutics. The pharmaceutical industry is increasingly focusing on compounds with multifunctional scaffolds, and 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone fits this criterion perfectly. Its versatility allows for modifications that can optimize pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for further development.

From a synthetic chemistry perspective, the preparation of 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone involves multi-step reactions that require careful optimization. Researchers often employ advanced techniques like palladium-catalyzed cross-coupling and nucleophilic aromatic substitution to assemble its intricate framework. The compound's thienyl and piperazinyl components are particularly challenging to incorporate, necessitating precise control over reaction conditions to achieve high yields and purity.

The commercial availability of CAS 1394867-58-3 is another aspect of interest for laboratories and pharmaceutical companies. Suppliers typically offer this compound in milligram to gram quantities, catering to both research and larger-scale applications. Quality control measures, such as HPLC and NMR analysis, are essential to ensure the compound meets the stringent standards required for biological testing. This emphasis on purity and consistency underscores the compound's importance in high-stakes research environments.

Looking ahead, the future of 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone appears bright, with ongoing studies exploring its potential in new therapeutic areas. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against certain types of cancers. Additionally, its fluorophenyl and chlorophenyl groups may offer advantages in designing drugs with improved blood-brain barrier penetration, a critical factor in treating central nervous system disorders.

In summary, 2-Amino-5-(4-fluorophenyl)-4-(4-phenyl-1-piperazinyl)methyl-3-thienyl(4-chlorophenyl)methanone (CAS No. 1394867-58-3) represents a fascinating subject of study in modern chemistry and pharmacology. Its complex structure, combined with its potential biological activities, makes it a valuable tool for researchers aiming to develop next-generation therapeutics. As scientific understanding of its properties deepens, this compound is likely to play an increasingly prominent role in drug discovery and development.